Cas no 1446002-31-8 (5-Iodo-2-Methoxy-nicotinonitrile)

• Product Name: 5-Iodo-2-Methoxy-nicotinonitrile
• CAS No: 1446002-31-8
• MF: C₇H₅IN₂O
• MW: 260.031873464584
• CID: 2135947
• Update Time: 2023-11-19

5-Iodo-2-Methoxy-nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-iodo-2-methoxy-3-Pyridinecarbonitrile
• 5-Iodo-2-methoxy-nicotinonitrile
• WJKJMAJXCWYQPG-UHFFFAOYSA-N
• 3-Pyridinecarbonitrile, 5-iodo-2-methoxy-
• CID 86688526
• 5-Iodo-2-Methoxy-nicotinonitrile

• Inchi： 1S/C7H5IN2O/c1-11-7-5(3-9)2-6(8)4-10-7/h2,4H,1H3
• InChI Key： WJKJMAJXCWYQPG-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C#N)=C1)OC

Computed Properties

• Exact Mass: 259.945
• Monoisotopic Mass: 259.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9

Experimental Properties

• Density: 1.92±0.1 g/cm3(Predicted)
• Boiling Point: 310.2±42.0 °C(Predicted)
• pka: -2.07±0.20(Predicted)